10'-hydroxy-3,6'-dimethyl-2',3',9',10'-tetrahydrospiro[cyclohexane-1,8'-cyclopenta[c]pyrano[3,2-g]chromen]-4'(1'H)-one

• IUPAC Name: 7-hydroxy-2,3'-dimethylspiro[4,17-dioxatetracyclo[8.7.0.03,8.011,15]heptadeca-1,3(8),9,11(15)-tetraene-5,1'-cyclohexane]-16-one
• InChI: InChI=1S/C22H26O4/c1-12-5-4-8-22(10-12)11-18(23)17-9-16-14-6-3-7-15(14)21(24)25-19(16)13(2)20(17)26-22/h9,12,18,23H,3-8,10-11H2,1-2H3
• InChI Key: QUENKKPOINSKLX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC2(C1)CC(C3=C(O2)C(=C4C(=C3)C5=C(CCC5)C(=O)O4)C)O
• Molecular Formula: C22H26O4
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

Spirocyclic compounds are synthesized through a variety of methods, including one-pot reactions that can efficiently yield complex structures. For instance, efficient synthesis approaches have been developed for spiro[chromeno[2,3-d]pyrimidine-5,3'-indoline]-tetraones and similar derivatives, utilizing three-component condensation reactions of barbituric acids, isatins, and cyclohexane-1,3-diones in water under reflux conditions. These methods highlight the versatility and efficiency of one-pot synthesis in creating spirocyclic compounds with potential pharmaceutical applications (Jadidi, Ghahremanzadeh, & Bazgir, 2009).

Molecular Structure Analysis

The molecular structures of spirocyclic compounds are characterized using techniques like X-ray crystallography. The structural analysis of such compounds reveals intricate details about their conformations and interactions. For example, the structure of 3-methyl-2,3,4,4a,5,10b-hexahydro-1H-spiro[chromeno[3,4-c]pyridin-1,1'-cyclohexane]-2,4,5-trione was determined, providing insights into the conformational aspects and molecular geometry of spirocyclic chromenes (Kirillov, Nikifirova, Dmitriev, & Baibarodskikh, 2016).

Chemical Reactions and Properties

Spirocyclic compounds undergo various chemical reactions, leading to the formation of novel derivatives with diverse chemical properties. For instance, the cyclization of α,α′-bis(substituted-benzylidene)cyclohexanones with 4-hydroxycoumarin leads to the synthesis of new pyranochromene derivatives, demonstrating the reactivity and versatility of spirocyclic frameworks in chemical transformations (Mahdavinia & Peikarporsan, 2013).

Physical Properties Analysis

The physical properties of spirocyclic compounds, such as solubility, melting point, and crystal structure, are crucial for their applications in various fields. Studies on compounds like 7,7-dimethyl-2-methylamino-4-(4-methylphenyl)-3-nitro-7,8-dihydro-4H-chromen-5(6H)-one provide valuable data on their physical characteristics, which can inform their use in material science and pharmaceutical formulations (Inglebert, Kamalraja, Sethusankar, & Perumal, 2014).